Cas no 1805502-37-7 (4-Chloro-6-fluoro-2-hydroxypyrimidine)

• Product Name: 4-Chloro-6-fluoro-2-hydroxypyrimidine
• CAS No: 1805502-37-7
• MF: C₄H₂ClFN₂O
• MW: 148.522882938385
• CID: 4826673
• Update Time: 2025-06-15

4-Chloro-6-fluoro-2-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoro-2-hydroxypyrimidine

• Inchi： 1S/C4H2ClFN2O/c5-2-1-3(6)8-4(9)7-2/h1H,(H,7,8,9)
• InChI Key： JJYOJXMPWWVPEK-UHFFFAOYSA-N
• SMILES： ClC1C=C(NC(N=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• XLogP3: 0.6
• Topological Polar Surface Area: 41.5

Additional information on 4-Chloro-6-fluoro-2-hydroxypyrimidine

Recent Advances in the Study of 4-Chloro-6-fluoro-2-hydroxypyrimidine (CAS: 1805502-37-7)

The compound 4-Chloro-6-fluoro-2-hydroxypyrimidine (CAS: 1805502-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents. The compound's ability to act as a versatile intermediate in the synthesis of nucleoside analogs and other bioactive molecules has made it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes for 4-Chloro-6-fluoro-2-hydroxypyrimidine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing environmental impact. The researchers utilized a novel catalytic system that minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have revealed that 4-Chloro-6-fluoro-2-hydroxypyrimidine exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. While not a potent standalone therapeutic agent, its structural framework has served as a valuable starting point for the development of more selective kinase inhibitors. Computational modeling studies have further elucidated its binding interactions with target proteins, providing insights for structure-activity relationship (SAR) optimization.

The compound's role in antiviral research has also been explored. A 2024 study in Antiviral Research demonstrated its incorporation into novel pyrimidine analogs with activity against RNA viruses. The fluorine and chlorine substituents were found to significantly influence the compounds' pharmacokinetic properties and target engagement. These findings suggest that 4-Chloro-6-fluoro-2-hydroxypyrimidine derivatives may represent a promising avenue for developing broad-spectrum antiviral agents.

From a medicinal chemistry perspective, the presence of multiple functional groups in 4-Chloro-6-fluoro-2-hydroxypyrimidine offers numerous opportunities for structural modification. Recent patent filings (2023-2024) have disclosed various derivatives with enhanced biological properties, particularly in the areas of inflammation and metabolic disorders. The compound's ability to serve as a scaffold for diverse pharmacological activities underscores its importance in drug discovery pipelines.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies have investigated its conjugation with nanoparticle carriers for improved tissue specificity. Additionally, its metabolic stability and clearance profile are currently under investigation to better understand its suitability for various therapeutic applications. As research progresses, 4-Chloro-6-fluoro-2-hydroxypyrimidine and its derivatives are expected to play an increasingly important role in the development of next-generation pharmaceutical agents.